Cas no 88141-07-5 (3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-(trifluoromethyl)-, hydrazone)

3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-(trifluoromethyl)-, hydrazone structure
88141-07-5 structure
Product Name:3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-(trifluoromethyl)-, hydrazone
CAS No:88141-07-5
MF:C3H4F3N5
MW:167.092569351196
CID:643469
PubChem ID:13046510
Update Time:2025-04-19

3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-(trifluoromethyl)-, hydrazone Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-(trifluoromethyl)-, hydrazone
    • [5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]hydrazine
    • KSBUSMMYDZMZQH-UHFFFAOYSA-N
    • 88141-07-5
    • DTXSID60516258
    • 3-Hydrazinyl-5-(trifluoromethyl)-1H-1,2,4-triazole
    • SCHEMBL22750777
    • Inchi: 1S/C3H4F3N5/c4-3(5,6)1-8-2(9-7)11-10-1/h7H2,(H2,8,9,10,11)
    • InChI Key: KSBUSMMYDZMZQH-UHFFFAOYSA-N
    • SMILES: FC(C1=NC(NN)=NN1)(F)F

Computed Properties

  • Exact Mass: 167.04187964g/mol
  • Monoisotopic Mass: 167.04187964g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 79.6Ų
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